Cas no 577-11-7 (Docusate sodium)

• Product Name: Docusate sodium
• CAS No: 577-11-7
• MF: C₂₀H₃₇NaO₇S
• MW: 444.558357000351
• MDL: MFCD00012455
• CID: 38439
• PubChem ID: 24893514
• Update Time: 2025-08-27

Docusate sodium Chemical and Physical Properties

Names and Identifiers

• Dioctyl sulfosuccinate, sodium salt
• Bis(2-ethylhexyl) sulfosuccinate, sodium salt
• Dioctyl sodium sulfosuccinate
• Docusate sodium salt
• sodium dioctyl sulphosuccinate
• sodium bis(2-ethylhexyl)sulphosuccinate
• sodium 1,2-bis(2-ethylhexyloxycarbonyl)ethanesulphonate
• Bis(2-ethylhexyl)sodium sulfosuccinate
• Penetrating Agent T
• Sodium di(2-ethylhexyl) sulfosuccinate
• Aerosol?OT-100
• Sodium dioctyl sulfosuccinate
• Aerosol OT
• Dioctyl sulfosuccinate sodium
• Docusate sodium
• AOT
• colace
• coprol
• Dioctyl sulfosuccinate
• DOSS
• doxol
• DSS
• nevax
• revac
• sbo
• sv102
• Sulfosuccinic Acid Bis(2-ethylhexyl) Ester Sodium Salt
• 多库酯钠
• Dioctyl Sulfosuccinate Sodium Salt
• Dioctylsulfosuccinate sodium salt
• Bis(2-ethylhexyl) sulfosuccinate sodium salt
• Constonate
• Diox
• Manoxol OT
• Diomedicone
• Regutol
• Mervamine
• Disonate
• Dioctylal
• Dioctlyn
• Sobital
• Requtol
• Molofac
• Dulsivac
• Soliwax
• Laxinate
• Dialose
• Complemix
• Clestol
• Molatoc
• Doxinate
• Diosuccin
• Defilin
• Velmol
• Softil
• Waxsol
• Molcer
• Kosate
• Diovac
• Obston
• Modane Soft
• Alphasol OT
• Alcopol O
• Sulfimel DOS
• Manoxal OT
• Aerosol GPG
• Aerosol
• Docusate sodium solution
• Docusate sodium,98%

• MDL： MFCD00012455
• Inchi： 1S/C20H38O7S.Na/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1/p-1
• InChI Key： APSBXTVYXVQYAB-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCC(CC)CCCC)CC(=O)OCC(CC)CCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.21600
• Monoisotopic Mass: 444.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 1.1
• Melting Point: 173-179 °C (lit.)
• Boiling Point: 82.7°C
• Flash Point: 199 C
• Solubility: methanol: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1.5 g/100 mL (25 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 118.18000
• LogP: 4.89030
• Merck: 3401
• Sensitiveness: Hygroscopic
• FEMA: 3249
• Solubility: Solubility in water (g/l)

Docusate sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： S26-S39-S37/39-S36
• FLUKA BRAND F CODES：3-10
• RTECS：WN0525000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：8
• PackingGroup：Ⅲ
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Docusate sodium

Docusate Sodium (CAS No. 577-11-7): An Overview of Its Properties, Applications, and Recent Research

Docusate sodium (CAS No. 577-11-7) is a widely recognized and extensively studied compound in the pharmaceutical and medical fields. This anionic surfactant is primarily used as a stool softener and laxative to aid in the treatment of constipation. Its unique properties and mechanisms of action have made it a staple in both over-the-counter and prescription medications.

The chemical structure of docusate sodium is characterized by a long hydrocarbon chain with a sulfonate group, which imparts its surfactant properties. This structure allows it to lower the surface tension between water and lipids, facilitating the mixing of these substances in the gastrointestinal tract. As a result, docusate sodium helps to soften stools by increasing their water content, making them easier to pass.

Recent research has delved deeper into the mechanisms by which docusate sodium exerts its effects. Studies have shown that it not only acts as a stool softener but also has mild emollient properties, which can help to soothe the lining of the intestines. This dual action makes it particularly effective in managing conditions such as chronic constipation and post-surgical recovery, where maintaining bowel regularity is crucial.

In addition to its primary use as a laxative, docusate sodium has been explored for its potential in other therapeutic applications. For instance, some studies have investigated its role in enhancing the absorption of certain drugs through the intestinal wall. The surfactant properties of docusate sodium can improve the solubility and permeability of poorly soluble drugs, potentially leading to more effective drug delivery systems.

Clinical trials have consistently demonstrated the safety and efficacy of docusate sodium. A recent meta-analysis published in the Journal of Gastroenterology highlighted that patients using docusate sodium experienced significant improvements in bowel movement frequency and stool consistency compared to placebo groups. These findings underscore its reliability as a treatment option for constipation.

The pharmacokinetics of docusate sodium have also been well-characterized. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. However, due to its low systemic bioavailability, most of its effects are localized to the gastrointestinal tract. This characteristic minimizes potential side effects and makes it suitable for long-term use under medical supervision.

In terms of formulation, docusate sodium is available in various forms, including oral solutions, capsules, and suppositories. Each form has its own advantages depending on the specific needs of the patient. For example, oral solutions are often preferred for their rapid onset of action, while suppositories can be more convenient for patients with difficulty swallowing.

The safety profile of docusate sodium is generally favorable. Common side effects include mild gastrointestinal discomfort such as bloating and cramping, which are usually transient and do not require discontinuation of treatment. However, as with any medication, it is important to follow dosing guidelines and consult healthcare providers for personalized advice.

Recent advancements in drug delivery technology have led to the development of novel formulations of docusate sodium. For instance, researchers are exploring controlled-release tablets that can provide sustained therapeutic effects over extended periods. These formulations aim to improve patient compliance and reduce the frequency of dosing.

In conclusion, docusate sodium (CAS No. 577-11-7) remains a valuable compound in the pharmaceutical arsenal for managing constipation and other gastrointestinal disorders. Its well-established safety profile, combined with ongoing research into new applications and formulations, ensures that it will continue to play a significant role in patient care for years to come.